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Compound of Interest

Compound Name: D-glyceraldehyde

Cat. No.: B118911

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount to both personal safety and the integrity of
experimental outcomes. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of D-glyceraldehyde, a key carbohydrate in
various biological studies. Adherence to these protocols is critical for ensuring a safe laboratory
environment and maintaining regulatory compliance.

Immediate Safety and Handling Precautions

When working with D-glyceraldehyde, a systematic approach to safety is crucial. The
following personal protective equipment (PPE) and handling procedures should be strictly
followed to minimize exposure and ensure safe laboratory operations.

Personal Protective Equipment (PPE):

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling D-glyceraldehyde.
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Specifications and
PPE Category Item .
Rationale

Chemical splash-resistant
safety glasses with side
shields or goggles are
mandatory to protect against
Eye and Face Protection Safety Glasses or Goggles accidental splashes.[1] A face
shield may be appropriate
when handling larger
gquantities or when there is a

significant splash hazard.

Nitrile rubber gloves are
recommended, with a
minimum thickness of 0.11
mm, providing a breakthrough
Hand Protection Chemical-Resistant Gloves time of at least 480 minutes for
full contact.[2] Always inspect
gloves for integrity before use
and wash hands thoroughly

after handling.[1]

A standard laboratory coat
should be worn to protect
against skin contact.[1][3] For
Body Protection Laboratory Coat tasks with a higher risk of
splashes, a chemical-resistant
apron or coveralls may be

necessary.

Respiratory Protection Not Generally Required Respiratory protection is
typically not required when
handling D-glyceraldehyde in a
well-ventilated area.[2]
However, if dusts or aerosols
are generated, or if working

outside of a fume hood, a

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxMzQ0YTY1MDU2cW5veHlnbGV3anVtZHhjdWd1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNDUzLTE3LThfSTQzM19TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNDUzLTE3LThfSTQzM19TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--cf496405af866d1d384de6a3fd88232dfc28ba47/453-17-8_I433_SDS.pdf
https://www.chemicalbook.com/msds/dl-glyceraldehyde.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxMzQ0YTY1MDU2cW5veHlnbGV3anVtZHhjdWd1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNDUzLTE3LThfSTQzM19TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNDUzLTE3LThfSTQzM19TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--cf496405af866d1d384de6a3fd88232dfc28ba47/453-17-8_I433_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxMzQ0YTY1MDU2cW5veHlnbGV3anVtZHhjdWd1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNDUzLTE3LThfSTQzM19TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNDUzLTE3LThfSTQzM19TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--cf496405af866d1d384de6a3fd88232dfc28ba47/453-17-8_I433_SDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_3_13C_Glyceraldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/dl-glyceraldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

NIOSH-approved respirator

may be necessary.[2][4]

Handling Procedures:
Proper handling techniques are essential to prevent contamination and accidental exposure.

o Ventilation: Always handle D-glyceraldehyde in a well-ventilated area.[1][5] For procedures
that may generate dust or aerosols, a chemical fume hood is recommended.[5][2]

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1][6] In case of contact,
immediately flush the affected area with copious amounts of water for at least 15 minutes.[5]

o Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1] Do
not eat, drink, or smoke in the laboratory.[1]

Storage and Disposal Plans

Proper storage and a clear disposal plan are critical for maintaining the chemical's integrity and
ensuring environmental safety.

Storage:

Parameter Recommendation Rationale

Minimizes chemical
Long-term: -20°CJ[6] Short- ) )
Temperature degradation and potential
term: 2-8°C[1][6] o
polymerization.[6]

Store under an inert )
D-glyceraldehyde is
Atmosphere atmosphere (e.g., argon or ] o
] susceptible to oxidation.[6]
nitrogen).[6]

) ) ) Protects from moisture,
] Tightly sealed, light-resistant ) )
Container ] oxygen, and light, which can
container.[1][6] )
cause degradation.[6]

Disposal:
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D-glyceraldehyde waste must be treated as hazardous waste and disposed of in accordance
with local, state, and federal regulations.[1][3]

» Waste Segregation: Segregate D-glyceraldehyde waste from other waste streams to
prevent accidental mixing with incompatible chemicals.[3]

» Waste Container: Use a designated, properly labeled hazardous waste container that is
compatible with the chemical.[3] The label should include the full chemical name ("'D-
glyceraldehyde"), concentration, and relevant hazard information.[3]

o Collection: Once the waste container is full, securely seal it and move it to a designated
satellite accumulation area for pickup by the institution's Environmental Health and Safety
(EHS) department.[3]

Experimental Protocol: Neutralization of D-
Glyceraldehyde Waste for Disposal

For small quantities of D-glyceraldehyde waste, a laboratory neutralization protocol can be
employed to convert the aldehyde to the less hazardous glyceric acid before collection. This
procedure should be performed by trained personnel in a chemical fume hood.[5]

Materials:

D-glyceraldehyde waste solution

e Potassium permanganate (KMnQOa4) solution (0.1 M)
 Sulfuric acid (H2S0a4) (1 M)

e Sodium bisulfite (NaHSO3)

* pH paper or pH meter

 Stir plate and stir bar

o Appropriate reaction vessel (e.g., Erlenmeyer flask) within a secondary container
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Procedure:

e Preparation: In a chemical fume hood, place the D-glyceraldehyde waste solution in a
suitable reaction vessel with a stir bar.[5]

 Acidification: Slowly add 1 M sulfuric acid to the solution while stirring until the pH is
approximately 3.[5] This creates the necessary acidic environment for the oxidation reaction.

e Oxidation: While stirring vigorously, add 0.1 M potassium permanganate solution dropwise.
The purple color of the permanganate will disappear as it is consumed. Continue adding the
permanganate solution until a faint, persistent pink or purple color remains, indicating that
the oxidation of glyceraldehyde to glyceric acid is complete.[5]

e Quenching Excess Oxidant: If a strong purple color persists, add a small amount of sodium
bisulfite to quench the excess potassium permanganate. Continue adding until the purple
color disappears.[5]

o Neutralization: Check the pH of the final solution. Neutralize the solution by adding a suitable
base, such as sodium bicarbonate, until the pH is between 6 and 8.[5]

» Final Disposal: The resulting solution, now primarily containing glyceric acid salts, should be
collected in a properly labeled hazardous waste container for pickup by your institution's
EHS department.[5]

Quantitative Data

The following table summarizes key quantitative data for D-glyceraldehyde. Note that
occupational exposure limits have not been established by major regulatory agencies.
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Property Value Source(s)
Molecular Formula C3HeOs3 [1]
Molecular Weight 90.08 g/mol [1]

Colorless to light yellow
Appearance ] o [1]
viscous liquid or syrup

Melting Point 145 °C [5]
Boiling Point 140-150 °C (at 0.8 mmHg) [5]
Flash Point 113 °C

Density 1.455 g/cm3

OSHA PEL No data available

NIOSH REL No data available [1]
ACGIH TLV No data available [1]

Visual Workflow for Safe Handling of D-
Glyceraldehyde

The following diagram illustrates the logical workflow for the safe handling of D-
glyceraldehyde, from initial preparation to final disposal.
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Safe Handling Workflow for D-Glyceraldehyde

Preparation
- Assess Hazards (SDS)
- Don appropriate PPE

;

Handling
- Work in well-ventilated area
- Avoid contact and inhalation

if spill occurs

y

Accidental Spill

;

Spill Response
- Evacuate if necessary
- Absorb with inert material

- Collect for disposal
l 4

Waste Generation

Disposal
- Segregate waste
- Use labeled, sealed container
- Store in satellite area

EHS Waste Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b118911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: A flowchart outlining the key steps for the safe handling and disposal of D-
glyceraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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